2-Butanesulfonic acid, 4-(1H-benzimidazol-2-ylthio)-

• CAS RN: 906073-33-4
• Molecular Formula: C11H14N2O3S2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-ylsulfanyl)butane-2-sulfonic acid
• InChI: InChI=1S/C11H14N2O3S2/c1-8(18(14,15)16)6-7-17-11-12-9-4-2-3-5-10(9)13-11/h2-5,8H,6-7H2,1H3,(H,12,13)(H,14,15,16)
• InChI Key: JZFXWPZMFXBFNN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC1=NC2=CC=CC=C2N1)S(=O)(=O)O

Description

2-Butanesulfonic acid, 4-(1H-benzimidazol-2-ylthio)- is a useful research compound. Its molecular formula is C11H14N2O3S2 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a hot solution of 2-mercaptobenzimidazole (2.0 g, 13.3 mmol) in 1,4-dioxane (12 mL) and water (3 mL) was added via syringe pump (1 hour addition) a solution of 2,4-butane sultone (1.80 g, 12.7 mmol in 1,4-dioxane (total of 3 mL)). The solution was stirred at reflux for an additional 3 hours. The solid was collected by filtration. It was washed with acetone (2×20 mL) and dried in vacuo. Yield: 86%. 1H NMR (DMSO, 500 MHz) δ ppm 7.64(m, 2H), 7.44 (m, 2H), 3.63 (t, 2H, J=7.3 Hz), 2.68 (m, 1H), 2.10 (m, 1H), 1.90 (m, 1H), 1.15 (d, 3H, J=6.8 Hz). 13C (DMSO, 125 MHz) δ ppm 152.64, 133.32, 125.66, 113.67, 53, 10, 39.72, 33.48, 30.14, 16.85. ES-MS 287 (M+1).